Cas no 2639432-20-3 (tert-butyl 3'-oxaspiroazetidine-3,2'-bicyclo3.1.0hexane-5'-carboxylate)

• Product Name: tert-butyl 3'-oxaspiroazetidine-3,2'-bicyclo3.1.0hexane-5'-carboxylate
• CAS No: 2639432-20-3
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 5642278
• PubChem ID: 165896390
• Update Time: 2025-06-08

tert-butyl 3'-oxaspiroazetidine-3,2'-bicyclo3.1.0hexane-5'-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3'-oxaspiro[azetidine-3,2'-bicyclo[3.1.0]hexane]-5'-carboxylate
• 2639432-20-3
• EN300-27783682
• tert-butyl 3'-oxaspiroazetidine-3,2'-bicyclo3.1.0hexane-5'-carboxylate

• Inchi： 1S/C12H19NO3/c1-10(2,3)16-9(14)11-4-8(11)12(15-7-11)5-13-6-12/h8,13H,4-7H2,1-3H3
• InChI Key： PUZLODHIYOCPFS-UHFFFAOYSA-N
• SMILES： O1CC2(C(=O)OC(C)(C)C)CC2C21CNC2

Computed Properties

• Exact Mass: 225.13649347g/mol
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl 3'-oxaspiroazetidine-3,2'-bicyclo3.1.0hexane-5'-carboxylate

Introduction to Tert-butyl 3'-oxaspiroazetidine-3,2'-bicyclo3.1.0hexane-5'-carboxylate (CAS No: 2639432-20-3)

Tert-butyl 3'-oxaspiroazetidine-3,2'-bicyclo3.1.0hexane-5'-carboxylate, identified by its CAS number 2639432-20-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of spirocyclic molecules, which are known for their unique structural features and potential biological activities. The presence of a spiroazetidine core and a bicyclohexane moiety in its structure imparts distinct chemical properties that make it a valuable scaffold for drug discovery and development.

The name of this compound provides a detailed insight into its molecular architecture. The tert-butyl group at the carboxylate position introduces steric hindrance, which can influence the compound's solubility, metabolic stability, and interactions with biological targets. The spiroazetidine ring system is a key feature, often associated with bioactivity in various therapeutic areas. The bicyclo3.1.0hexane framework further enhances the molecule's complexity, contributing to its specificity and selectivity in biological assays.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to better understand the structural and functional properties of such complex molecules. The spirocyclic core of tert-butyl 3'-oxaspiroazetidine-3,2'-bicyclo3.1.0hexane-5'-carboxylate has been studied for its potential to interact with biological macromolecules in unique ways, often leading to high affinity and selectivity. This has made it a promising candidate for developing novel therapeutic agents.

In the realm of drug discovery, the bicyclohexane moiety plays a crucial role in modulating pharmacokinetic properties such as oral bioavailability and metabolic clearance. The carboxylate group at the 5' position not only provides a site for further functionalization but also contributes to the molecule's overall charge distribution, which can influence its behavior in biological systems.

One of the most exciting aspects of this compound is its potential application in addressing unmet medical needs. Researchers have been exploring its utility in various therapeutic contexts, including anti-inflammatory, anti-viral, and anticancer applications. The spiroazetidine scaffold has shown promise in modulating enzyme activity and receptor binding, making it a versatile tool for medicinal chemists.

The synthesis of tert-butyl 3'-oxaspiroazetidine-3,2'-bicyclo3.1.0hexane-5'-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to achieve high yields and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications.

From a regulatory perspective, the development of new chemical entities like this one must adhere to rigorous safety and efficacy standards. Preclinical studies are essential to evaluate its pharmacological profile, including toxicity, pharmacokinetics, and potential side effects. These studies provide critical data that supports further development efforts and eventual clinical translation.

The integration of cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design has accelerated the process of identifying promising candidates like tert-butyl 3'-oxaspiroazetidine-3,2'-bicyclo3.1.0hexane-5'-carboxylate. These approaches allow researchers to rapidly assess biological activity across diverse targets, facilitating the identification of lead compounds that can be optimized for clinical use.

In conclusion, tert-butyl 3'-oxaspiroazetidine-3,2'-bicyclo3.1.0hexane-5'-carboxylate represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its development underscores the importance of innovative research methodologies and interdisciplinary collaboration in advancing drug discovery efforts.